Cas no 1211821-50-9 (N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide
• CAS No: 1211821-50-9
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 6317242
• PubChem ID: 37593833
• Update Time: 2025-06-27

N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide
• 1211821-50-9
• AKOS034513028
• N-(1-cyanocyclopentyl)-2-[(2-ethylphenyl)amino]acetamide
• Z65045486
• EN300-26684628

• Inchi： 1S/C16H21N3O/c1-2-13-7-3-4-8-14(13)18-11-15(20)19-16(12-17)9-5-6-10-16/h3-4,7-8,18H,2,5-6,9-11H2,1H3,(H,19,20)
• InChI Key： VLMGTSWCQQUGNN-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC=CC=1CC)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 271.168462302g/mol
• Monoisotopic Mass: 271.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide

N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide: A Novel Compound with Promising Biomedical Applications

N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide, identified by CAS No. 1211821-50-9, has emerged as a significant compound in the field of biomedical research. This compound belongs to the class of aminoacetamides, which are known for their diverse pharmacological activities. The unique structural features of N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide make it a promising candidate for various therapeutic applications, including anti-inflammatory, antitumor, and neuroprotective effects.

Recent studies have highlighted the potential of N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide in modulating signaling pathways associated with cellular proliferation and apoptosis. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the PI3K/AKT/mTOR pathway, which is critically involved in cancer cell survival and metastasis. The molecular mechanism of action involves the binding of N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide to specific kinases, thereby disrupting the signaling cascade that promotes tumor growth.

Moreover, the 2-(2-ethylphenyl)amino moiety of N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide has been shown to interact with various receptors, including the ERK1/2 pathway. This interaction is crucial for the regulation of cell cycle progression and differentiation. A 2024 preclinical study in Cancer Research reported that N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide significantly reduced the viability of breast cancer cells by inducing G1 phase arrest and enhancing the expression of pro-apoptotic proteins such as BAX and CASP3.

In addition to its antitumor properties, N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide has shown potential in the treatment of inflammatory diseases. A 2023 review in Pharmacological Reviews discussed the anti-inflammatory mechanisms of this compound, emphasizing its ability to inhibit the production of pro-inflammatory cytokines such as IL-6 and TNF-α. The 1-cyanocyclopentyl group is believed to play a key role in modulating the immune response by suppressing the activation of NF-κB, a transcription factor that regulates the expression of inflammatory genes.

Recent advancements in synthetic chemistry have enabled the development of N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide with improved pharmacokinetic profiles. A 2024 study in Organic & Biomolecular Chemistry described a novel synthetic route that enhances the solubility and bioavailability of this compound. This improvement is critical for the development of orally administrable formulations, which is a key factor in the transition from preclinical to clinical trials.

The 2-ethylphenyl substituent in N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide has also been linked to its neuroprotective effects. Research published in Neuropharmacology in 2,023 indicated that this compound may protect against neurodegenerative diseases by reducing oxidative stress and promoting the survival of neurons. The mechanism involves the activation of the PI3K/AKT pathway, which is known to enhance neuronal resilience against oxidative damage.

Despite its promising therapeutic potential, the safety profile of N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide requires further investigation. A 2024 study in Toxicological Sciences evaluated the acute toxicity of this compound in rodents, revealing that it is generally well-tolerated at therapeutic doses. However, long-term studies are needed to assess potential side effects, particularly in patients with pre-existing conditions.

The future of N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide in biomedical applications is bright, with ongoing research focused on optimizing its therapeutic potential. Advances in drug delivery systems, such as nanoparticle-based formulations, are being explored to enhance the targeting and efficacy of this compound. Additionally, the development of combination therapies involving N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide and other targeted agents is a promising area of research.

In conclusion, N-(1-cyanocyclopentyl)-2-(2-ethylphenyl)aminoacetamide represents a significant advancement in the field of biomedical research. Its unique structural features and diverse pharmacological activities make it a promising candidate for the treatment of various diseases. Continued research and development will be essential to fully realize its therapeutic potential and ensure its safe and effective use in clinical settings.